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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668

CAS Number: 6163-64-0

This technical guide provides a comprehensive overview of tert-Butyl methyl sulfide, a
versatile organosulfur compound. The information is intended for researchers, scientists, and
professionals in drug development and fine chemical synthesis.

Physicochemical and Safety Data

tert-Butyl methyl sulfide is a colorless to light yellow liquid with a strong, characteristic odor.
Below is a summary of its key physical and chemical properties.

Table 1: Physicochemical Properties of tert-Butyl Methyl Sulfide
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Property Value Reference
CAS Number 6163-64-0

Molecular Formula CsH12S

Molecular Weight 104.21 g/mol

Boiling Point 101-102 °C

Density 0.826 g/mL at 25 °C

Refractive Index (n2°/D) 1.44

Solubility Difficult to mix with water. [1]

Flash Point -3°C [2]

Table 2: Safety and Hazard Information
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Hazard Statement

GHS Classification

Precautionary Measures

H225: Highly flammable liquid

and vapor.

Flammable liquids, Category 2

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.
P233: Keep container tightly
closed. P240: Ground/bond
container and receiving
equipment. P241: Use
explosion-proof
electrical/ventilating/lighting
equipment. P242: Use only
non-sparking tools. P243: Take
precautionary measures

against static discharge.

H315: Causes skin irritation.

Skin irritation, Category 2

P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves.

H319: Causes serious eye

irritation.

Eye irritation, Category 2A

P280: Wear protective
gloves/eye protection/face
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

H335: May cause respiratory
irritation.

Specific target organ toxicity —

single exposure, Category 3

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.
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Spectroscopic Data

The following tables summarize key spectroscopic data for the identification and
characterization of tert-Butyl methyl sulfide.

Table 3: 1H and 3C NMR Spectroscopic Data

Chemical Shift o ] ]

Nucleus Multiplicity Integration Assignment
(5, ppm)

IH NMR ~2.0 Singlet 3H S-CHs

~1.3 Singlet 9H C(CHs3)3

13C NMR ~45.0 Quartet C(CHs)s

~31.0 Quartet C(CH3)3

~15.0 Quartet S-CHs

Note: Approximate chemical shifts are provided. Actual values may vary depending on the
solvent and instrument.

Table 4: IR and Mass Spectrometry Data
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Spectroscopic Method Key Peaks Interpretation

IR Spectroscopy (cm~1) 2960-2850 C-H stretching (alkane)
1450-1470 C-H bending (CHs)

1365 C-H bending (tert-butyl group)

600-700 C-S stretching

Mass Spectrometry (m/z) 104 Molecular ion [M]*

89 [M - CHs]*

[C(CHs)s]* (tert-butyl cation) -
Often the base peak.

57

41 [CsHs]*

Synthesis and Reactions

tert-Butyl methyl sulfide is a key intermediate in organic synthesis. It can be prepared
through several methods, and it undergoes various characteristic reactions.

Synthesis of tert-Butyl Methyl Sulfide

A common method for the synthesis of tert-Butyl methyl sulfide is the reaction of 2-methyl-2-
propanethiol (tert-butyl mercaptan) with a methylating agent such as methyl iodide.
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Reactants
2-Methyl-2-propanethiol Base .
(tert-Butyl Mercaptan) (e.g., NaOH, NaH) Methyl lodide

Deprotonation

@tylthiolate@

Nucleophilic Substitution (SN2)

Producis ¢
Y

Byproduct tert-Butyl Methyl Sulfide Salt

(e.g., H20) (e.g., Nal)
Oxidizing Agent Oxidizing Agent
(e.g., H202, m-CPBA) (e.g., H202, m-CPBA)
tert-Butyl Methyl Sulfide (1eq) »| tert-Butyl Methyl Sulfoxide (1 eq) > tert-Butyl Methyl Sulfone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1345668?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345668?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1.rsc.org [rsc.org]
e 2. TERT-BUTYL METHYL SULFIDE synthesis - chemicalbook [chemicalbook.com]

« To cite this document: BenchChem. [In-Depth Technical Guide: tert-Butyl Methyl Sulfide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345668#tert-butyl-methyl-sulfide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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